![molecular formula C16H19N5O2 B2739548 N,N-diethyl-2-[1-methyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl]acetamide CAS No. 1359319-76-8](/img/structure/B2739548.png)
N,N-diethyl-2-[1-methyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[1,2,4]Triazolo[4,3-a]quinoxaline derivatives are a class of compounds that have been synthesized as potential antiviral and antimicrobial agents . They are synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[4,3-a]quinoxaline derivatives involves aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol . This process is used to create a variety of derivatives with potential antiviral and antimicrobial properties .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of [1,2,4]triazolo[4,3-a]quinoxaline derivatives include aromatic nucleophilic substitution . This process involves the replacement of a substituent in an aromatic ring with a nucleophile .Scientific Research Applications
Diversified Synthesis Applications
- Synthesis of Derivatives : A study demonstrated the diversified synthesis of 2-(4-oxo[1,2,3]triazolo-[1,5-a]quinoxalin-5(4H)-yl)acetamide derivatives through a Ugi four-component reaction and copper-catalyzed tandem reaction. This method provides access to structurally varied and complex fused tricyclic scaffolds (An et al., 2017).
Biological and Pharmacological Applications
- Potential Antidepressant Agents : A series of 4-amino[1,2,4]triazolo[4,3-a]quinoxalines, related to the queried compound, showed potential as rapid-acting antidepressant agents. They exhibited properties of reducing immobility in behavioral despair models in rats and binding avidly to adenosine A1 and A2 receptors (Sarges et al., 1990).
- Inotropic Activity : N-(4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)-2-(piperazin-1-yl)acetamide derivatives, chemically related to the compound , showed positive inotropic activity, which refers to strengthening the force of heart muscle contractions. This activity was measured in isolated rabbit heart preparations (Zhang et al., 2008).
Synthesis Techniques and Chemical Properties
- Convenient Synthesis Techniques : New and convenient synthesis methods for derivatives of the compound, like 1-substituted-4-methyl-5-oxo [1,2,4]triazolo[4,3-a]quinazolines, have been developed. These methods involve azide and DCC coupling methods, highlighting the compound's versatility in chemical synthesis (Fathalla et al., 2007).
Anticonvulsant Properties
- Potential Anticonvulsant Agents : Some derivatives of 2-([1,2,4]Triazolo[4,3-a]quinoxalin-4-ylthio)acetic acid hydrazide, closely related to the queried compound, showed promising anticonvulsant activities. This was determined using the metrazol induced convulsions model, indicating the potential use of these compounds in treating convulsions (Alswah et al., 2013).
Mechanism of Action
While the exact mechanism of action for your specific compound is not available, some [1,2,4]triazolo[4,3-a]quinoxaline derivatives have been found to exhibit antiviral and antimicrobial activities . This suggests that these compounds may interact with biological targets in a way that inhibits the growth of viruses and microbes .
Future Directions
Research into [1,2,4]triazolo[4,3-a]quinoxaline derivatives is ongoing, with a focus on developing new compounds with potential antiviral and antimicrobial properties . Future work may involve further optimization of these compounds to enhance their biological activity and reduce any potential side effects .
Properties
IUPAC Name |
N,N-diethyl-2-(1-methyl-4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O2/c1-4-19(5-2)14(22)10-20-12-8-6-7-9-13(12)21-11(3)17-18-15(21)16(20)23/h6-9H,4-5,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDWRSZMVDMVUMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CN1C2=CC=CC=C2N3C(=NN=C3C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.